Cas no 141082-71-5 (1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-[(4-methylphenyl)methyl]-)

1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-[(4-methylphenyl)methyl]- structure
141082-71-5 structure
Product Name:1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-[(4-methylphenyl)methyl]-
CAS No:141082-71-5
MF:C24H28N6
MW:400.519324302673
CID:1309132
Update Time:2024-08-04

1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-[(4-methylphenyl)methyl]-
    • Inchi: 1S/C24H28N6/c1-17-7-11-19(12-8-17)15-23-25-21(27-29-23)5-3-4-6-22-26-24(30-28-22)16-20-13-9-18(2)10-14-20/h7-14H,3-6,15-16H2,1-2H3,(H,25,27,29)(H,26,28,30)
    • InChI Key: HHEFJDYHAXUCTI-UHFFFAOYSA-N
    • SMILES: C(C1N=C(CC2=CC=C(C)C=C2)NN=1)CCCC1N=C(CC2=CC=C(C)C=C2)NN=1

Computed Properties

  • Exact Mass: 400.23784

Experimental Properties

  • Density: 1.188±0.06 g/cm3(Predicted)
  • Boiling Point: 700.0±60.0 °C(Predicted)
  • PSA: 83.14
  • pka: 10.57±0.40(Predicted)

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